Cas no 2137058-49-0 (4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde)

• Product Name: 4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde
• CAS No: 2137058-49-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5999549
• PubChem ID: 165460850
• Update Time: 2025-06-27

4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-726017
• 2137058-49-0
• 4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde

• Inchi： 1S/C12H15NO2/c1-9(15)11-6-13(7-11)12-4-2-10(8-14)3-5-12/h2-5,8-9,11,15H,6-7H2,1H3/t9-/m1/s1
• InChI Key： VYFOERSJZMLNPZ-SECBINFHSA-N
• SMILES： O[C@H](C)C1CN(C2C=CC(C=O)=CC=2)C1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde

Professional Introduction to Compound with CAS No. 2137058-49-0 and Product Name: 4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde

The compound with the CAS number 2137058-49-0 and the product name 4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The benzaldehyde moiety, a well-known pharmacophore, is combined with an azetidinone ring, which introduces a chiral center at the (1R)-1-hydroxyethyl position. This configuration not only enhances the compound's specificity but also opens up avenues for exploring its biological activity in various disease models.

Recent studies have highlighted the importance of chiral auxiliaries and ligands in drug design, particularly in the optimization of pharmacokinetic and pharmacodynamic properties. The presence of the (1R)-1-hydroxyethyl group in this compound suggests that it may exhibit enhanced binding affinity and selectivity when interacting with biological targets. This is particularly relevant in the context of enzyme inhibition, where stereochemistry plays a crucial role in determining the efficacy of a drug candidate.

The azetidinone ring is another key structural feature that contributes to the compound's potential therapeutic utility. Azetidinones have been widely studied as intermediates in the synthesis of various bioactive molecules, including antibiotics and antiviral agents. The incorporation of this scaffold into the benzaldehyde framework may lead to novel compounds with improved pharmacological properties. For instance, studies have shown that azetidinone derivatives can modulate enzyme activity by binding to specific pockets within the active site, thereby inhibiting or activating biological pathways.

In addition to its structural significance, 4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde has shown promise in preclinical studies as a potential lead compound for further development. Researchers have been particularly interested in its ability to interact with target proteins involved in inflammation and oxidative stress. These processes are implicated in a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The compound's ability to modulate these pathways could make it a valuable candidate for therapeutic intervention.

One of the most exciting aspects of this compound is its potential for further derivatization. The benzaldehyde group provides a versatile platform for introducing additional functional moieties, such as hydroxyl or carboxyl groups, which can enhance solubility and bioavailability. Similarly, the azetidinone ring can be modified to improve binding affinity or selectivity for specific biological targets. These modifications could lead to the development of next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde involves a series of well-established organic reactions, including condensation, cyclization, and stereochemical resolution. The use of chiral auxiliaries or catalysts ensures that the desired enantiomer is obtained with high purity. This is critical for ensuring that the compound exhibits the expected biological activity without unwanted side effects.

Recent advances in computational chemistry have also played a significant role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies have helped researchers predict how different structural modifications will affect binding affinity and selectivity. These predictions can then be validated through experimental studies, thereby accelerating the drug discovery process.

The potential applications of 4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde extend beyond traditional pharmaceuticals. It has shown promise as a starting material for synthesizing novel materials with unique properties, such as liquid crystals or polymers with enhanced thermal stability. These materials could find applications in various industries, including electronics and coatings.

In conclusion, 4-{3-[(1R)-1-hydroxyethyl]azetidin-1-yl}benzaldehyde represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising preclinical results make it an attractive candidate for further development. As research continues to uncover new ways to leverage its properties, this compound is poised to play a crucial role in shaping the future of drug discovery and development.